Cas no 87457-99-6 (Carbamic acid, (4-nitrophenyl)-, butyl ester)
87457-99-6 structure
Product Name:Carbamic acid, (4-nitrophenyl)-, butyl ester
CAS No:87457-99-6
MF:C11H14N2O4
MW:238.239862918854
CID:656160
PubChem ID:522878
Update Time:2025-04-19
Carbamic acid, (4-nitrophenyl)-, butyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (4-nitrophenyl)-, butyl ester
- butyl N-(4-nitrophenyl)carbamate
- ST046299
- DTXSID50335096
- Butyl (4-nitrophenyl)carbamate
- Cambridge id 5469460
- AB00086051-01
- AKOS001724392
- SCHEMBL10944355
- 87457-99-6
- p-Nitro carbanilic acid, n-butyl ester
-
- Inchi: 1S/C11H14N2O4/c1-2-3-8-17-11(14)12-9-4-6-10(7-5-9)13(15)16/h4-7H,2-3,8H2,1H3,(H,12,14)
- InChI Key: FWMIXGBPRUFSQN-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CCCC
Computed Properties
- Exact Mass: 238.09535693g/mol
- Monoisotopic Mass: 238.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 84.2Ų
Carbamic acid, (4-nitrophenyl)-, butyl ester Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
87457-99-6 (Carbamic acid, (4-nitrophenyl)-, butyl ester) Related Products
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